Cas no 1784210-89-4 (2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid)

• Product Name: 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid
• CAS No: 1784210-89-4
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 6192814
• PubChem ID: 83904727
• Update Time: 2025-06-15

2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid
• 1784210-89-4
• EN300-1915275

• Inchi： 1S/C9H8BrClO3/c1-4(9(13)14)6-2-5(11)3-7(10)8(6)12/h2-4,12H,1H3,(H,13,14)
• InChI Key： FDJYBUFOEVAVGS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid

Introduction to 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid (CAS No. 1784210-89-4)

2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784210-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenyl ring substituted with bromine, chlorine, and hydroxyl groups, coupled with a propanoic acid moiety, exhibits a unique structural framework that makes it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid positions it as a versatile building block for medicinal chemists. The presence of both electrophilic and nucleophilic sites on the aromatic ring allows for diverse functionalization strategies, enabling the synthesis of structurally diverse derivatives. Such derivatives are being explored for their potential biological activities, particularly in the realms of anti-inflammatory, anticancer, and antimicrobial applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid and biological targets. Studies suggest that the bromo and chloro substituents enhance binding affinity to certain enzyme active sites, while the hydroxyl group can participate in hydrogen bonding interactions. These insights have guided the design of more potent and selective drug candidates.

In the context of drug discovery, 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid has been employed in the synthesis of small-molecule inhibitors targeting key metabolic pathways implicated in diseases such as cancer and neurodegeneration. For instance, derivatives of this compound have shown promise in disrupting polyamine metabolism, a pathway frequently dysregulated in tumor cells. The propanoic acid side chain provides a handle for further chemical modifications, allowing for optimization of pharmacokinetic properties such as solubility and bioavailability.

The role of 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated as a scaffold for developing kinase inhibitors, particularly those targeting tyrosine kinases involved in signal transduction cascades. The combination of halogenated aromatic rings with an acidic functionality creates an ideal platform for designing molecules that can modulate protein-protein interactions critical for disease progression.

From a synthetic chemistry perspective, 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid exemplifies the importance of heterocyclic compounds in drug development. Its synthesis involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as cross-coupling reactions, nucleophilic aromatic substitutions, and hydroxyl group manipulations are routinely applied to construct this molecule efficiently.

The pharmacological potential of derivatives derived from 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid continues to be explored through high-throughput screening (HTS) campaigns and structure-based drug design (SBDD). These approaches leverage large datasets and computational tools to identify lead compounds with desired biological profiles. The structural complexity of this compound allows for fine-tuning its activity by introducing additional substituents or altering existing ones.

Recent publications highlight the use of 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid in designing molecules with enhanced selectivity over off-target proteins. This is particularly crucial in minimizing side effects associated with therapeutic agents. By modulating electronic properties through substituent effects, researchers aim to achieve precise control over binding affinities and metabolic stability.

The versatility of 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid is further underscored by its application in peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacokinetic properties. The carboxylic acid functionality serves as an anchor point for linking other molecular fragments, enabling the creation of complex libraries for screening purposes.

In conclusion, 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanoic acid (CAS No. 1784210-89-4) represents a cornerstone compound in contemporary medicinal chemistry. Its unique structural features provide an excellent foundation for developing innovative therapeutics targeting various diseases. As research progresses, new applications and synthetic strategies are likely to emerge, further solidifying its importance in pharmaceutical research and development.